Cas no 95753-51-8 ((-)-shikimic acid 3,4-O-digallate)

• Product Name: (-)-shikimic acid 3,4-O-digallate
• CAS No: 95753-51-8
• MF: C₂₁H₁₈O₁₃
• MW: 478.359827518463
• CID: 2043744
• PubChem ID: 460900
• Update Time: 2025-10-31

(-)-shikimic acid 3,4-O-digallate Chemical and Physical Properties

Names and Identifiers

• (-)-shikimic acid 3,4-O-digallate
• 3,4-Di-O-galloylshikimic acid
• 3,4-Di-o-galloylshikimicacid
• AKOS040734024
• 3,4-Di-O-galloylshikimic acid, >=85% (LC/MS-ELSD)
• NCGC00385459-01!(3R,4R,5R)-3-hydroxy-4,5-bis[(3,4,5-trihydroxybenzoyl)oxy]cyclohexene-1-carboxylic acid
• (3R,4R,5R)-4,5-Bis(3,4,5-trihydroxyphenylcarbonyloxy)-3-hydroxycyclohex-1-enecarboxylic acid
• (3R,4R,5R)-3-hydroxy-4,5-bis[(3,4,5-trihydroxybenzoyl)oxy]cyclohexene-1-carboxylic acid
• 95753-51-8

• Inchi： 1S/C21H18O13/c22-10-2-8(3-11(23)16(10)27)20(31)33-15-6-7(19(29)30)1-14(26)18(15)34-21(32)9-4-12(24)17(28)13(25)5-9/h1-5,14-15,18,22-28H,6H2,(H,29,30)/t14-,15-,18-/m1/s1
• InChI Key： UFDJVOQZZQZYJG-IIDMSEBBSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)O)O)O)=O)[C@@H]1[C@@H](C=C(C(=O)O)C[C@H]1OC(C1C=C(C(=C(C=1)O)O)O)=O)O

Computed Properties

• Exact Mass: 478.07474062g/mol
• Monoisotopic Mass: 478.07474062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.348
• Topological Polar Surface Area: 232Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters

Additional information on (-)-shikimic acid 3,4-O-digallate

Recent Advances in the Study of (-)-Shikimic Acid 3,4-O-Digallate (CAS: 95753-51-8): A Comprehensive Research Brief

(-)-Shikimic acid 3,4-O-digallate (CAS: 95753-51-8) is a galloylated derivative of shikimic acid, a key intermediate in the biosynthesis of aromatic amino acids and various secondary metabolites. This compound has garnered significant attention in recent years due to its diverse pharmacological properties, including antioxidant, anti-inflammatory, and antiviral activities. The growing interest in this molecule is reflected in the increasing number of studies exploring its chemical synthesis, biological activities, and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to (-)-shikimic acid 3,4-O-digallate, with a focus on its chemical properties, biological activities, and recent advancements in its research.

Recent studies have highlighted the potential of (-)-shikimic acid 3,4-O-digallate as a promising candidate for drug development. One of the key areas of investigation has been its role in modulating oxidative stress and inflammation. A 2023 study published in the Journal of Natural Products demonstrated that this compound exhibits potent antioxidant activity by scavenging free radicals and enhancing the activity of endogenous antioxidant enzymes. The study also revealed its ability to inhibit pro-inflammatory cytokines, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (-)-shikimic acid 3,4-O-digallate has shown promising antiviral activity. A recent preprint article (2024) on bioRxiv reported that this compound could inhibit the replication of certain RNA viruses, including influenza A and SARS-CoV-2, by interfering with viral RNA polymerase activity. These findings are particularly significant given the ongoing need for broad-spectrum antiviral agents. The study utilized molecular docking and in vitro assays to elucidate the mechanism of action, providing a solid foundation for further preclinical and clinical investigations.

The chemical synthesis and optimization of (-)-shikimic acid 3,4-O-digallate have also been a focus of recent research. A 2023 paper in Organic Letters described a novel enzymatic synthesis approach that significantly improved the yield and purity of the compound compared to traditional chemical methods. This advancement is critical for scaling up production and facilitating further pharmacological studies. Moreover, researchers have explored structural modifications to enhance its bioavailability and therapeutic efficacy, with some derivatives showing improved pharmacokinetic profiles in animal models.

Despite these promising developments, challenges remain in the clinical translation of (-)-shikimic acid 3,4-O-digallate. Issues such as poor solubility, rapid metabolism, and potential toxicity at high doses need to be addressed. Recent studies have employed nanotechnology-based delivery systems, such as liposomes and polymeric nanoparticles, to overcome these limitations. A 2024 study in the International Journal of Pharmaceutics demonstrated that nanoparticle-encapsulated (-)-shikimic acid 3,4-O-digallate exhibited enhanced stability and targeted delivery, resulting in improved therapeutic outcomes in a murine model of colitis.

In conclusion, (-)-shikimic acid 3,4-O-digallate (CAS: 95753-51-8) represents a multifaceted compound with significant therapeutic potential. Recent research has shed light on its mechanisms of action, optimized synthesis methods, and innovative delivery strategies. While challenges persist, the continued exploration of this molecule holds promise for the development of novel treatments for oxidative stress-related disorders, inflammatory diseases, and viral infections. Future studies should focus on advancing preclinical evaluations and exploring synergistic effects with other therapeutic agents to unlock its full potential.